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Compound of Interest

Compound Name: JG26

Cat. No.: B10779992 Get Quote

Essential Safety and Handling Guide for JG26
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of JG26 (CAS No. 1464910-32-4). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure risk and environmental impact.

Chemical Identifier: JG26 CAS Number: 1464910-32-4 Known Hazards:

Acute oral toxicity (Category 4)[1]

Very toxic to aquatic life with long-lasting effects[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling JG26. Due to its chemical structure, which

includes aromatic hydrocarbons, standard nitrile gloves may not offer sufficient protection. The

following table summarizes the recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Viton® or Butyl rubber gloves.

If unavailable, use double-

gloving with a heavier-weight,

chemical-resistant glove (e.g.,

neoprene over nitrile).

JG26's aromatic structure

necessitates gloves with high

resistance to these

compounds. Nitrile gloves offer

poor resistance to aromatic

hydrocarbons and should be

avoided as the primary barrier.

[2] Viton® and Butyl rubber are

recommended for their high

resistance to aromatic and

chlorinated compounds.

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

aerosols. Standard safety

glasses are insufficient.

Respiratory Protection

Work in a certified chemical

fume hood. If a fume hood is

not available, a NIOSH-

approved respirator with

organic vapor cartridges is

required.

Prevents inhalation of dust or

aerosols, which is a potential

route of exposure for acutely

toxic compounds.

Protective Clothing

A lab coat worn over full-length

pants and closed-toe shoes. A

chemically resistant apron is

recommended for larger

quantities.

Minimizes skin contact.

Handling and Disposal Workflow
Adherence to a strict operational workflow is critical for the safe handling and disposal of JG26.

The following diagram outlines the necessary steps from preparation to final waste disposal.
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Preparation

Handling

Decontamination

Waste Disposal

1. Designate Work Area
in a Fume Hood

2. Assemble Required PPE

3. Gather All Necessary
Materials & Spill Kit

4. Don Appropriate PPE
(See Table)

5. Weigh JG26 in Fume Hood
(Use Tare Method)

6. Perform Experimental
Procedures

7. Decontaminate Glassware
& Equipment

8. Clean Work Surface
in Fume Hood

9. Collect All Waste
(Solid & Liquid)

10. Label Waste Container
'Hazardous Waste - Toxic'

11. Store in Satellite
Accumulation Area

12. Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of JG26.
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Detailed Operational and Disposal Plans
Handling Procedures:

Designated Area: All work with JG26 must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[1]

Weighing: When weighing the solid form of JG26, use the tare method to prevent

contamination of the balance. Weigh the compound in a sealed container within the fume

hood.

Spill Management: A spill kit appropriate for solid chemical spills should be readily

accessible. In case of a spill, evacuate the immediate area and follow your institution's

established spill response protocol. Do not attempt to clean a large spill without proper

training and equipment.

Disposal Plan:

JG26 is classified as very toxic to aquatic life, and therefore, requires specialized disposal

procedures to prevent environmental contamination.[1]

Waste Collection:

All solid and liquid waste containing JG26 must be collected in a designated, compatible,

and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Empty containers that held JG26 must also be treated as hazardous waste. They should

be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Labeling and Storage:

The waste container must be labeled with "Hazardous Waste," the chemical name "JG26,"

and the associated hazards ("Toxic" and "Environmental Hazard").

Store the sealed waste container in a designated satellite accumulation area, away from

incompatible materials.
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Final Disposal:

Disposal must be handled by a certified hazardous waste management company.

Do not dispose of JG26 down the drain or in regular trash under any circumstances. This

is critical to prevent the release of this highly aquatically toxic substance into the

environment.

By adhering to these safety and handling protocols, you can minimize personal risk and ensure

the environmentally responsible use of JG26 in your research. Always consult your institution's

specific safety guidelines and the full Safety Data Sheet (SDS) before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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